Cas no 61191-04-6 (1H-Pyrrolo[3,2-c]pyridine, 4-chloro-2,3,6-trimethyl-)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine, 4-chloro-2,3,6-trimethyl-
• CAS No: 61191-04-6
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 489095
• PubChem ID: 12287959
• Update Time: 2025-04-19

1H-Pyrrolo[3,2-c]pyridine, 4-chloro-2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine, 4-chloro-2,3,6-trimethyl-
• 4-chloro-2,3,6-trimethyl-1H-pyrrolo[3,2-c]pyridine
• 61191-04-6
• DTXSID00484664

• Inchi： 1S/C10H11ClN2/c1-5-4-8-9(10(11)12-5)6(2)7(3)13-8/h4,13H,1-3H3
• InChI Key： KUYBLUSJQIDYOJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C)N=1)NC(C)=C2C

Computed Properties

• Exact Mass: 194.06123
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines